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Compound of Interest

Compound Name: BP14979

Cat. No.: B606322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to conducting behavioral assays in

mice to assess the effects of BP14979, a dopamine D3 receptor partial agonist. The protocols

and data presentation formats are designed to facilitate the systematic evaluation of BP14979's

pharmacological profile, particularly its impact on locomotion, anxiety, depression-like behavior,

reward, and social interaction.

Introduction to BP14979
BP14979 is a novel compound characterized as a partial agonist of the dopamine D3 receptor.

[1][2][3] The dopamine D3 receptor is predominantly expressed in the limbic areas of the brain,

such as the nucleus accumbens, which are critically involved in motivation, emotion, and

reward processing.[4][5] As a partial agonist, BP14979 is expected to exhibit a unique

pharmacological profile, potentially acting as a functional antagonist in the presence of high

dopamine levels and as an agonist in low dopamine states.[6][7][8] This dual activity makes it a

promising candidate for treating various neuropsychiatric and substance use disorders.[5] The

behavioral assays outlined below are designed to elucidate the in vivo effects of BP14979 and

to characterize its potential therapeutic applications.

Dopaminergic Signaling Pathway
The following diagram illustrates the simplified signaling pathway of dopamine D2-like

receptors, including the D3 receptor, which are Gi-coupled protein receptors. Their activation
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typically leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels,

and modulation of downstream signaling cascades.
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Caption: Simplified Dopamine D3 Receptor Signaling Pathway.

Experimental Workflow
The following diagram outlines a typical experimental workflow for assessing the behavioral

effects of BP14979 in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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